Cas no 137319-39-2 (Tricuspidatol A)

Tricuspidatol A structure
Tricuspidatol A structure
Product Name:Tricuspidatol A
CAS No:137319-39-2
MF:C28H24O7
MW:472.485968589783
CID:2019463
PubChem ID:162922054
Update Time:2025-04-21

Tricuspidatol A Chemical and Physical Properties

Names and Identifiers

    • Tricuspidatol A
    • 1,3-Benzenediol, 5,5'-[(2R,3S,4S,5R)-tetrahydro-2,5-bis(4-hydroxyphenyl)-3,4-furandiyl]bis-, rel-
    • DTXSID601115543
    • 137319-39-2
    • 1,3-Benzenediol, 5,5a(2)-[(2R,3S,4S,5R)-tetrahydro-2,5-bis(4-hydroxyphenyl)-3,4-furandiyl]bis-, rel-
    • 1,3-Benzenediol, 5,5'-((2R,3S,4S,5R)-tetrahydro-2,5-bis(4-hydroxyphenyl)-3,4-furandiyl)bis-, rel-
    • Inchi: 1S/C28H24O7/c29-19-5-1-15(2-6-19)27-25(17-9-21(31)13-22(32)10-17)26(18-11-23(33)14-24(34)12-18)28(35-27)16-3-7-20(30)8-4-16/h1-14,25-34H/t25-,26-,27+,28+/m0/s1
    • InChI Key: IRMTUHFNJGIEEV-YVHASNINSA-N
    • SMILES: O1[C@H](C2C=CC(=CC=2)O)[C@@H](C2C=C(C=C(C=2)O)O)[C@H](C2C=C(C=C(C=2)O)O)[C@H]1C1C=CC(=CC=1)O

Computed Properties

  • Exact Mass: 472.15220310g/mol
  • Monoisotopic Mass: 472.15220310g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 4
  • Complexity: 598
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 131Ų
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